Cas no 392295-16-8 (N-5-({(2,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-4-fluorobenzamide)

• Product Name: N-5-({(2,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-4-fluorobenzamide
• CAS No: 392295-16-8
• MF: C₁₉H₁₇FN₄O₂S₂
• MW: 416.492284536362
• CID: 6110078
• PubChem ID: 3501807
• Update Time: 2025-07-08

N-5-({(2,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-({(2,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-4-fluorobenzamide
• N-(5-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-4-fluorobenzamide
• Benzamide, N-[5-[[2-[(2,5-dimethylphenyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-4-fluoro-
• N-[5-({[(2,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-4-fluorobenzamide
• AKOS024576855
• Oprea1_477996
• N-[5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-4-fluorobenzamide
• F0417-0539
• 392295-16-8

• Inchi： 1S/C19H17FN4O2S2/c1-11-3-4-12(2)15(9-11)21-16(25)10-27-19-24-23-18(28-19)22-17(26)13-5-7-14(20)8-6-13/h3-9H,10H2,1-2H3,(H,21,25)(H,22,23,26)
• InChI Key： CVRBPTDJRXLFGX-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NC2=CC(C)=CC=C2C)=O)S1)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 416.07769631g/mol
• Monoisotopic Mass: 416.07769631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 7.47±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-5-({(2,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-4-fluorobenzamide

N-5-({(2,5-Dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-4-fluorobenzamide

The compound N-5-({(2,5-Dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-4-fluorobenzamide (CAS No: 392295-16-8) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a thiadiazole ring, a sulfanyl group, and a fluorobenzamide moiety, making it a unique candidate for advanced chemical research and development.

Recent studies have highlighted the importance of thiadiazole derivatives in medicinal chemistry due to their diverse biological activities. The presence of the sulfanyl group in this compound enhances its stability and bioavailability, making it a promising candidate for drug delivery systems. Additionally, the fluorobenzamide moiety contributes to the molecule's ability to interact with specific biological targets, such as enzymes and receptors, which is crucial for therapeutic applications.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitution and condensation processes. Researchers have optimized the synthesis pathway to improve yield and purity, ensuring that the compound meets the highest standards for both academic and industrial applications. The use of green chemistry principles in its synthesis has also been explored to minimize environmental impact.

One of the most exciting developments related to this compound is its potential in antitumor therapy. Preclinical studies have demonstrated that this compound exhibits significant cytotoxic activity against various cancer cell lines, particularly those resistant to conventional chemotherapy drugs. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and apoptosis regulation.

Furthermore, this compound has shown promise in anti-inflammatory applications. Its ability to modulate inflammatory pathways makes it a potential candidate for treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease. Recent research has focused on optimizing its pharmacokinetic properties to enhance its efficacy in vivo.

In terms of industrial applications, the compound's unique structure makes it suitable for use in advanced materials science. Its sulfur-containing groups provide excellent thermal stability and mechanical properties, making it a potential candidate for high-performance polymers and coatings.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity with various biological targets, further validating its potential as a lead compound for drug discovery.

The development of this compound also aligns with current trends in personalized medicine. Its ability to target specific molecular pathways makes it a potential tool for developing tailored therapeutic solutions for individual patients.

In conclusion, N-5-({(2,5-Dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-4-fluorobenzamide (CAS No: 392295-16-8) represents a cutting-edge advancement in organic chemistry with broad implications across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a key player in future innovations in medicine and materials science.